Cas no 2411285-91-9 (1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride)

• Product Name: 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride
• CAS No: 2411285-91-9
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 5462278
• Update Time: 2025-06-08

1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride
• [(2,5-dimethylphenyl)methyl](methyl)amine hydrochloride
• Z4243490762

• Inchi： 1S/C10H15N.ClH/c1-8-4-5-9(2)10(6-8)7-11-3;/h4-6,11H,7H2,1-3H3;1H
• InChI Key： IOQYCHSLEJKIGZ-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Topological Polar Surface Area: 12

Additional information on 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride

Introduction to 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride (CAS No. 2411285-91-9)

1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2411285-91-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, featuring a phenyl ring substituted with two methyl groups at the 2- and 5-positions, further modified with a methyl group at the N-terminus and hydrochloride salt form for enhanced solubility and stability. The unique structural attributes of this molecule make it a subject of considerable interest in the development of novel therapeutic agents.

The structure of 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride encompasses a benzene ring with two methyl substituents at the ortho positions relative to each other, which contributes to its steric hindrance and electronic properties. The N-methyl group introduces basicity, allowing for potential interactions with acidic pharmacophores in biological targets. The hydrochloride salt form ensures better handling and reactivity in pharmaceutical formulations, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing attention on aromatic amines due to their role as key intermediates in drug synthesis. The synthesis of 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps to introduce the N-methyl group. Advanced synthetic methodologies have been explored to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. Aromatic amines are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride may confer unique interactions with biological targets, making it a valuable scaffold for drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent studies have highlighted the importance of aromatic amine derivatives in modulating enzyme activity. For instance, modifications at the phenyl ring can alter binding affinity and selectivity towards enzymes such as tyrosine kinases. The presence of methyl groups at the 2- and 5-positions in 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride may enhance its ability to interact with specific pockets on these enzymes, potentially leading to more effective therapeutic outcomes. This has spurred interest among medicinal chemists to explore its derivatives as lead compounds for further optimization.

The hydrochloride salt form of this compound is particularly noteworthy for its improved pharmacokinetic properties. Salting helps enhance solubility in aqueous media, which is crucial for formulation into injectable or oral medications. This characteristic makes it an attractive candidate for preclinical and clinical studies where bioavailability and drug delivery are critical factors.

In the context of drug development, 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride represents a promising building block for generating novel therapeutics. Its structural features allow for easy functionalization at multiple sites, enabling chemists to tailor its properties for specific biological targets. For example, introduction of additional substituents or modifications can fine-tune its activity against particular diseases or conditions.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques can predict how 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride interacts with biological targets at the atomic level. This information is invaluable for designing experiments and guiding synthetic efforts toward more potent and selective drug candidates.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in human diseases. Such findings are eagerly anticipated by researchers who are exploring new avenues for treating complex conditions like cancer and neurodegenerative disorders.

Moreover, the environmental and safety considerations associated with its production are important. Modern synthetic approaches emphasize green chemistry principles to minimize waste and hazardous byproducts. Efforts are underway to develop more sustainable methods for synthesizing 1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride, ensuring that its production aligns with global standards for environmental responsibility.

In conclusion,1-(2,5-Dimethylphenyl)-N-methylmethanamine;hydrochloride (CAS No. 2411285-91-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound,its importance in medicinal chemistry is likely to grow further, contributing to advancements in healthcare solutions worldwide.